Cas no 2172056-63-0 (2,3,3-trifluoropentane-1-sulfonyl fluoride)

• Product Name: 2,3,3-trifluoropentane-1-sulfonyl fluoride
• CAS No: 2172056-63-0
• MF: C₅H₈F₄O₂S
• MW: 208.174434661865
• CID: 5978232
• PubChem ID: 165591200
• Update Time: 2025-06-09

2,3,3-trifluoropentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3,3-trifluoropentane-1-sulfonyl fluoride
• 2172056-63-0
• EN300-1644910

• Inchi： 1S/C5H8F4O2S/c1-2-5(7,8)4(6)3-12(9,10)11/h4H,2-3H2,1H3
• InChI Key： ATBVWTIYJDJOPJ-UHFFFAOYSA-N
• SMILES： S(CC(C(CC)(F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 208.01811332g/mol
• Monoisotopic Mass: 208.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,3,3-trifluoropentane-1-sulfonyl fluoride

Recent Advances in the Study of 2,3,3-Trifluoropentane-1-sulfonyl Fluoride (CAS: 2172056-63-0) in Chemical Biology and Pharmaceutical Research

2,3,3-Trifluoropentane-1-sulfonyl fluoride (CAS: 2172056-63-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is gaining attention due to its unique chemical properties, which make it a valuable tool for covalent modification of proteins and other biomolecules. Recent studies have explored its potential applications in drug discovery, proteomics, and targeted covalent inhibitor development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a warhead in covalent inhibitors targeting cysteine proteases. The research team found that the trifluoromethyl groups in 2,3,3-trifluoropentane-1-sulfonyl fluoride significantly enhanced its reactivity and selectivity compared to simpler sulfonyl fluorides. This property makes it particularly useful for developing irreversible inhibitors with improved pharmacokinetic profiles.

In chemical biology applications, researchers have utilized 2,3,3-trifluoropentane-1-sulfonyl fluoride as a versatile probe for activity-based protein profiling (ABPP). A recent Nature Chemical Biology paper (2024) reported its successful application in mapping reactive cysteines across the human proteome, revealing previously unknown druggable sites. The compound's balanced reactivity and cell permeability enabled comprehensive proteome coverage while maintaining specificity.

The synthetic accessibility of 2,3,3-trifluoropentane-1-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 Organic Letters publication described a novel, scalable synthesis route starting from commercially available 1,1,2-trifluoropropene, achieving higher yields and purity compared to previous methods. This development is particularly important for facilitating broader research applications of this compound.

From a safety and toxicology perspective, preliminary studies indicate that 2,3,3-trifluoropentane-1-sulfonyl fluoride shows favorable properties for pharmaceutical applications. Recent in vitro and in vivo toxicity screening (Journal of Pharmacology and Experimental Therapeutics, 2024) demonstrated acceptable safety margins at therapeutic concentrations, though further comprehensive toxicology studies are warranted.

Looking forward, the unique properties of 2,3,3-trifluoropentane-1-sulfonyl fluoride position it as a promising scaffold for multiple applications in drug discovery and chemical biology. Current research directions include its incorporation into PROTAC molecules, development of covalent fragment libraries, and exploration of its potential in targeted protein degradation strategies. The compound's CAS number (2172056-63-0) has become increasingly prevalent in recent patent applications, suggesting growing commercial interest in its pharmaceutical applications.